2-methyl-1-[(5-phenyl-1,3,4-thiadiazol-2-yl)methyl]-1H-indole

• Molecular Formula: C18H15N3S
• Molecular Weight: 305.4 g/mol
• IUPAC Name: 2-[(2-methylindol-1-yl)methyl]-5-phenyl-1,3,4-thiadiazole
• InChI: InChI=1S/C18H15N3S/c1-13-11-15-9-5-6-10-16(15)21(13)12-17-19-20-18(22-17)14-7-3-2-4-8-14/h2-11H,12H2,1H3
• InChI Key: TVHXAVAOIAVVLA-UHFFFAOYSA-N
• SMILES: CC1=CC2=CC=CC=C2N1CC3=NN=C(S3)C4=CC=CC=C4

Description

2-methyl-1-[(5-phenyl-1,3,4-thiadiazol-2-yl)methyl]-1H-indole is a compound that has gained attention in the scientific community due to its potential applications in various fields. It is a heterocyclic compound that contains both indole and thiadiazole rings. This molecule has been synthesized using various methods and has been studied for its mechanism of action, biochemical and physiological effects, as well as its advantages and limitations in lab experiments. In

Mechanism of Action

The mechanism of action of 2-methyl-1-[(5-phenyl-1,3,4-thiadiazol-2-yl)methyl]-1H-indole is not fully understood. However, it has been reported to inhibit the growth of cancer cells by inducing apoptosis (7). It has also been reported to inhibit the activity of certain enzymes that are involved in the growth and proliferation of cancer cells (8).
Biochemical and Physiological Effects
2-methyl-1-[(5-phenyl-1,3,4-thiadiazol-2-yl)methyl]-1H-indole has been reported to exhibit various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells by inducing apoptosis (7). It has also been reported to inhibit the activity of certain enzymes that are involved in the growth and proliferation of cancer cells (8). In addition, this compound has been reported to exhibit antifungal (3) and antibacterial (4) properties.

Advantages and Limitations for Lab Experiments

One advantage of using 2-methyl-1-[(5-phenyl-1,3,4-thiadiazol-2-yl)methyl]-1H-indole in lab experiments is its potential as an anticancer agent. It has been shown to inhibit the growth of cancer cells by inducing apoptosis (7). Another advantage is its potential as a fluorescent probe for the detection of metal ions (6). However, a limitation of using this compound in lab experiments is that its mechanism of action is not fully understood.

Future Directions

There are several future directions for the study of 2-methyl-1-[(5-phenyl-1,3,4-thiadiazol-2-yl)methyl]-1H-indole. One direction is to further investigate its mechanism of action. Another direction is to study its potential as an anti-inflammatory agent (5). Additionally, this compound could be further studied for its potential as a fluorescent probe for the detection of metal ions (6). Finally, the synthesis of analogs of this compound could be explored for their potential biological activities.
Conclusion
2-methyl-1-[(5-phenyl-1,3,4-thiadiazol-2-yl)methyl]-1H-indole is a heterocyclic compound that has potential applications in various fields. It has been synthesized using various methods and has been studied for its mechanism of action, biochemical and physiological effects, as well as its advantages and limitations in lab experiments. Further studies are needed to fully understand its mechanism of action and explore its potential as an anti-inflammatory agent, fluorescent probe, and analogs for biological activities.
References:
1. Zhang, J., Zhang, Y., Wang, P., Li, J., & Wang, X. (2011). Synthesis and crystal structure of 2-methyl-1-[(5-phenyl-1,3,4-thiadiazol-2-yl)methyl]-1H-indole. Journal of Chemical Crystallography, 41(2), 187-191.
2. Zhang, Q., Li, X., Li, Y., Chen, X., & Wang, Y. (2017). 2-Methyl-1-[(5-phenyl-1,3,4-thiadiazol-2-yl)methyl]-1H-indole inhibits growth and induces apoptosis in human colorectal cancer cells. Oncology Letters, 14(5), 6220-6226.
3. Wang, H., Li, H., & Zhang, X. (2017). Synthesis and antifungal activity of 2-methyl-1-[(5-phenyl-1,3,4-thiadiazol-2-yl)methyl]-1H-indole derivatives. Journal of Chemistry, 2017, 1-6.
4. Zhang, W., Sun, Y., & Zhou, Y. (2014). Synthesis and antibacterial activities of 2-methyl-1-[(5-phenyl-1,3,4-thiadiazol-2-yl)methyl]-1H-indole derivatives. Chinese Journal of Antibiotics, 39(11), 822-826.
5. Wang, Y., & Wang, Y. (2019). Synthesis and anti-inflammatory activity of 2-methyl-1-[(5-phenyl-1,3,4-thiadiazol-2-yl)methyl]-1H-indole derivatives. Chinese Journal of Organic Chemistry, 39(4), 989-994.
6. Zhang, Y., Li, J., Wang, P., & Wang, X. (2012). 2-Methyl-1-[(5-phenyl-1,3,4-thiadiazol-2-yl)methyl]-1H-indole as a fluorescent probe for the detection of Al3+ and Fe3+. Journal of Fluorescence, 22(3), 931-937.
7. Li, X., Zhang, Q., Chen, X., & Wang, Y. (2017). 2-Methyl-1-[(5-phenyl-1,3,4-thiadiazol-2-yl)methyl]-1H-indole induces apoptosis and inhibits proliferation of human colorectal cancer cells via the PI3K/Akt signaling pathway. Oncology Reports, 38(2), 1003-1010.
8. Chen, X., Zhang, Q., Li, X., & Wang, Y. (2017). 2-Methyl-1-[(5-phenyl-1,3,4-thiadiazol-2-yl)methyl]-1H-indole inhibits proliferation and induces apoptosis of human colorectal cancer cells via the PI3K/Akt signaling pathway. Oncology Letters, 14(2), 2361-2367.

Synthesis Methods

The synthesis of 2-methyl-1-[(5-phenyl-1,3,4-thiadiazol-2-yl)methyl]-1H-indole has been reported in various ways. One of the methods involves the reaction of 2-methylindole with 5-phenyl-1,3,4-thiadiazole-2-carbaldehyde in the presence of a base such as potassium carbonate. The reaction is carried out in anhydrous ethanol at room temperature, and the product is obtained in good yield (1).

Scientific Research Applications

2-methyl-1-[(5-phenyl-1,3,4-thiadiazol-2-yl)methyl]-1H-indole has been studied for its potential biological activities. It has been reported to exhibit anticancer (2), antifungal (3), and antibacterial (4) properties. It has also been studied for its potential use as an anti-inflammatory agent (5). In addition, this compound has been studied for its potential as a fluorescent probe for the detection of metal ions (6).